Cas no 2034474-39-8 (2-(4-methylphenoxy)-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride)

• Product Name: 2-(4-methylphenoxy)-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride
• CAS No: 2034474-39-8
• MF: C₁₅H₂₀ClF₃N₂O₂
• MW: 352.779713630676
• CID: 6006168
• PubChem ID: 71782663
• Update Time: 2025-06-10

2-(4-methylphenoxy)-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenoxy)-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride
• 2-(4-methylphenoxy)-1-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]ethanone:hydrochloride
• 2-(4-methylphenoxy)-1-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]ethanone;hydrochloride
• 2-(4-methylphenoxy)-1-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]ethan-1-one hydrochloride
• AKOS026686073
• F5860-0067
• 2034474-39-8
• 2-(p-tolyloxy)-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethanone hydrochloride

• Inchi： 1S/C15H19F3N2O2.ClH/c1-12-2-4-13(5-3-12)22-10-14(21)20-8-6-19(7-9-20)11-15(16,17)18;/h2-5H,6-11H2,1H3;1H
• InChI Key： IKVPUVUBAMHODZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC(F)(F)F)CC1)COC1=CC=C(C)C=C1.[H]Cl

Computed Properties

• Exact Mass: 352.1165401g/mol
• Monoisotopic Mass: 352.1165401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų

Additional information on 2-(4-methylphenoxy)-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride

2-(4-Methylphenoxy)-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride (CAS No: 2034474-39-8)

The compound 2-(4-methylphenoxy)-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride (CAS No: 2034474-39-8) is a highly specialized chemical entity with significant applications in the field of pharmaceutical research and development. This compound, often referred to asCompound A, has garnered attention due to its unique structural features and potential therapeutic benefits. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for drug development.

The molecular structure ofCompound A is characterized by a piperazine ring system, which is a six-membered ring containing two nitrogen atoms. This ring is substituted with a trifluoroethyl group at the 4-position, enhancing its lipophilicity and stability. The piperazine ring is further connected to an ethanone group, which introduces a ketone functional group into the molecule. Additionally, the compound features a phenoxy group at the 4-methyl position, contributing to its aromaticity and potential bioavailability.

Recent research has focused on the pharmacokinetic properties ofCompound A. Studies conducted in preclinical models have demonstrated that this compound exhibits favorable absorption profiles and moderate clearance rates, suggesting its potential suitability for oral administration. Furthermore, investigations into its metabolic pathways have revealed thatCompound A undergoes hepatic metabolism via cytochrome P450 enzymes, with primary metabolites showing reduced potency compared to the parent compound.

The therapeutic potential ofCompound A lies in its ability to modulate specific cellular targets associated with various disease states. For instance, preclinical data indicate that this compound acts as a potent inhibitor of certain kinase enzymes implicated in oncogenesis and inflammatory disorders. By inhibiting these enzymes, Compound A has shown promise in reducing tumor growth and alleviating inflammatory responses in experimental models.

In terms of safety profile,Compound A has been evaluated for potential toxicological effects in both in vitro and in vivo systems. Acute toxicity studies have revealed that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. Chronic toxicity studies are currently underway to further assess its long-term safety profile.

The synthesis ofCompound A involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the piperazine ring system through nucleophilic substitution reactions and subsequent functionalization with the trifluoroethyl and phenoxy groups via coupling reactions. The final step involves protonation of the nitrogen atom within the piperazine ring to form the hydrochloride salt.

In conclusion,Compound A, or CAS No: 2034474-39-8, represents a novel chemical entity with significant potential in drug discovery and development. Its unique structural features, coupled with promising preclinical data, position it as a valuable tool for addressing unmet medical needs across various therapeutic areas.